Cas no 1806892-29-4 (3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride)

3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride is a highly reactive intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features—bromine substituents at the 3- and 5-positions and a difluoromethyl group at the 2-position—enhance its utility in cross-coupling reactions and further derivatization. The carbonyl chloride moiety provides an efficient handle for nucleophilic substitution, enabling the formation of amides, esters, or other functionalized derivatives. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce both halogen and fluorine functionalities, which can improve metabolic stability and binding affinity. Suitable for controlled environments, it requires careful handling due to its reactivity.

3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride structure

1806892-29-4 structure

Product Name:3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride

CAS No:1806892-29-4

MF:C₇H₂Br₂ClF₂NO

MW:349.354686260223

CID:4850788

Update Time:2025-05-23

3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride
- Inchi： 1S/C7H2Br2ClF2NO/c8-2-1-3(9)5(7(11)12)13-4(2)6(10)14/h1,7H
- InChI Key： XFHUJNVTBDDDRV-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(=O)Cl)N=C1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
XLogP3: 3.7
Topological Polar Surface Area: 30

3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029072802-250mg	3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride	1806892-29-4	97%	250mg	$998.40	2022-03-31
Alichem	A029072802-500mg	3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride	1806892-29-4	97%	500mg	$1,581.10	2022-03-31
Alichem	A029072802-1g	3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride	1806892-29-4	97%	1g	$3,039.60	2022-03-31

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Additional information on 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride

3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride: A Comprehensive Overview

The compound 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No: 1806892-29-4) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which combines bromine atoms at positions 3 and 5 of the pyridine ring, a difluoromethyl group at position 2, and a carbonyl chloride group at position 6. The presence of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride in the development of advanced materials and bioactive compounds. For instance, researchers have explored its use as a precursor for the synthesis of heterocyclic compounds with potential pharmacological activities. The bromine atoms in the molecule serve as excellent leaving groups, enabling nucleophilic substitutions that can lead to the formation of diverse derivatives.

The synthesis of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride involves a multi-step process that typically begins with the bromination of pyridine derivatives followed by the introduction of the difluoromethyl and carbonyl chloride groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

In terms of applications, 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride has been utilized in the construction of complex molecular frameworks. Its ability to undergo various types of coupling reactions makes it an invaluable tool in medicinal chemistry. For example, it has been employed in the synthesis of bioisosteric replacements for existing drugs, enhancing their pharmacokinetic properties without altering their core structure significantly.

Moreover, the compound has shown promise in materials science as a precursor for the development of advanced polymers and coatings. The presence of fluorinated groups imparts unique properties such as hydrophobicity and thermal stability to the resulting materials. Recent research has focused on optimizing these properties for applications in high-performance electronics and aerospace industries.

From an environmental perspective, 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride exhibits moderate stability under standard conditions. However, its reactivity with nucleophiles necessitates careful handling during storage and transportation. Researchers have also investigated its degradation pathways under various conditions to ensure its safe use in industrial settings.

In conclusion, 3,5-Dibromo-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No: 1806892-29-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential component in modern chemical synthesis. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.